Cas no 1159823-83-2 (Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate)

• Product Name: Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate
• CAS No: 1159823-83-2
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• MDL: MFCD12068355
• CID: 1205487
• PubChem ID: 53403199
• Update Time: 2025-06-07

Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[(5-bromopyrimidin-2-yl)amino]acetate
• (5-bromo-pyrimidin-2-ylamino)-acetic acid ethyl ester
• AKOS013187072
• ETHYL 2-(5-BROMOPYRIMIDIN-2-YLAMINO)ACETATE
• Ethyl N-(5-bromopyrimidin-2-yl)glycinate
• 1159823-83-2
• MFCD12068355
• CS-0172359
• A926438
• DTXSID70695129
• Ethyl2-((5-bromopyrimidin-2-yl)amino)acetate
• SB58546
• Ethyl 2-((5-bromopyrimidin-2-yl)amino)acetate
• AS-31390
• Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate

• MDL： MFCD12068355
• Inchi： 1S/C8H10BrN3O2/c1-2-14-7(13)5-12-8-10-3-6(9)4-11-8/h3-4H,2,5H2,1H3,(H,10,11,12)
• InChI Key： MSJIEFRRPDPTHH-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NCC(=O)OCC

Computed Properties

• Exact Mass: 258.99564g/mol
• Monoisotopic Mass: 258.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.1Ų

Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate

Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate (CAS No. 1159823-83-2): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate, with the chemical identifier CAS No. 1159823-83-2, is a significant compound in the realm of pharmaceutical chemistry. This versatile intermediate has garnered attention due to its utility in synthesizing various biologically active molecules, particularly in the development of anticancer agents and antiviral drugs. The compound's structure, featuring a bromopyrimidine core linked to an acetate moiety, makes it a valuable scaffold for further functionalization and medicinal chemistry exploration.

The bromopyrimidine moiety is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions. This feature allows chemists to introduce diverse substituents, thereby tailoring the compound's pharmacological properties. Recent studies have highlighted the bromopyrimidine scaffold's role in designing kinase inhibitors, which are crucial in targeted cancer therapies. For instance, derivatives of this compound have been investigated for their potential to disrupt signaling pathways involved in tumor growth and metastasis.

In the context of drug discovery, Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate has been employed in the synthesis of protease inhibitors. Proteases are enzymes that play a pivotal role in various biological processes, including viral replication and inflammation. By inhibiting specific proteases, these drugs can modulate disease pathways effectively. The bromine atom on the pyrimidine ring enhances the reactivity of the molecule, facilitating its incorporation into more complex structures with enhanced binding affinity and selectivity.

The acetate group in Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate also contributes to its versatility. It can undergo hydrolysis to form carboxylic acids or esterification to introduce additional functional groups. This adaptability makes it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents. Moreover, the compound's solubility profile allows for easy incorporation into various solvent systems, facilitating both synthetic and analytical procedures.

Recent advancements in computational chemistry have further underscored the importance of Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate. Molecular modeling studies have demonstrated its potential as a lead compound in designing small-molecule inhibitors with high binding affinity to target proteins. These studies often involve virtual screening of large compound libraries to identify promising candidates for further experimental validation. The bromopyrimidine core has been found to interact favorably with key residues in protein active sites, suggesting its suitability for drug development.

The pharmaceutical industry has also explored Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate as a precursor for developing antimicrobial agents. Resistance to conventional antibiotics remains a significant global health challenge, prompting researchers to seek novel therapeutic strategies. The structural features of this compound make it an attractive candidate for generating derivatives with enhanced antimicrobial properties. By modifying the substituents on the bromopyrimidine ring and the acetate group, chemists can fine-tune the compound's spectrum of activity against various pathogens.

In conclusion, Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate (CAS No. 1159823-83-2) is a multifaceted intermediate with broad applications in pharmaceutical research. Its unique structural features enable the synthesis of diverse biologically active molecules, particularly in the realms of anticancer and antiviral drug development. The ongoing research into this compound underscores its significance as a building block for innovative therapeutic agents. As computational methods continue to advance, Ethyl 2-(5-Bromopyrimidin-2-ylamino)acetate is poised to remain at the forefront of medicinal chemistry innovation.